1-(6-Nitroindazol-1-yl)ethanone
Overview
Description
1-(6-Nitroindazol-1-yl)ethanone is a chemical compound with the molecular formula C9H7N3O3 . It is also known as Ethanone, 1-(5-nitro-1H-indazol-1-yl)- . The indazole moiety in the compound is essentially planar .
Synthesis Analysis
The synthesis of 1-(6-Nitroindazol-1-yl)ethanone involves heating a mixture of 6-nitro-1H-indazole, acetic acid, and acetic anhydride under reflux for 24 hours . After the reaction is complete, the solvent is removed under vacuum. The residue obtained is then recrystallized from ethanol to afford the title compound as colorless crystals .Molecular Structure Analysis
The indazole moiety of the molecule is planar to within 0.0093 (16) A for (C6) with an r.m.s. deviation from the mean plane of 0.005 A . The acetyl group is slightly twisted out of the indazole plane, as indicated by the dihedral angle of 5.3 (1) between it and the N2/C8/C9/O1 plane . This orientation may be due in part to the intramolecular C2—H2 O1 hydrogen bond .Chemical Reactions Analysis
While specific chemical reactions involving 1-(6-Nitroindazol-1-yl)ethanone are not detailed in the retrieved papers, it’s worth noting that imidazole derivatives, which include indazole compounds, have been found to exhibit a broad range of chemical and biological properties .Physical And Chemical Properties Analysis
1-(6-Nitroindazol-1-yl)ethanone has a molecular weight of 205.17000 . It has a density of 1.48g/cm3 . The boiling point of the compound is 403.7ºC at 760 mmHg .properties
IUPAC Name |
1-(6-nitroindazol-1-yl)ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O3/c1-6(13)11-9-4-8(12(14)15)3-2-7(9)5-10-11/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSXCTLIUIZUIPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C2=C(C=CC(=C2)[N+](=O)[O-])C=N1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90308729 | |
Record name | 1-(6-nitroindazol-1-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90308729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(6-Nitroindazol-1-yl)ethanone | |
CAS RN |
13436-57-2 | |
Record name | NSC208698 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=208698 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(6-nitroindazol-1-yl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90308729 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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